Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0194847 1-(4-Methyl-1,3-thiazol-2-yl)guanidine hydrochloride 100599-91-5 C5H8N4S. HCl
VC0194840 3-(((2-((Diaminomethylidene)amino)thiazol-4-yl)methyl)sulfinyl)-N-sulfamoylpropanamide 1020719-36-1 C8H14N6O4S3
VC0194841 Famotidine propionic acid 107880-74-0 C8H12N4O2S2
VC0194772 4-Amino-N-((4-benzyl-2-morpholinyl)methyl)-5-chloro-2-ethoxybenzamide 112885-33-3 C21H26ClN3O3
VC0194712 6-Hydroxy Desloratadine 119410-05-8 C19H19ClN2O
VC0194790 OMeprazole Sulfone N-Oxide 158812-85-2 C17H19N3O5S
VC0194797 Esomeprazole Magnesium 161973-10-0 2 C17H18N3O3S.Mg.3 H2O
VC0194791 OMeprazole N-oxide;EsoMeprazole related substance E 176219-04-8 C17H19N3O4S
VC0194664 Glycinexylidide HCl 18865-38-8 C10H15ClN2O
VC0194789 5-Methoxy-1H-benzo[d]imidazol-2(3H)-one 2080-75-3 C8H8N2O2
VC0194781 5H-Dibenzo[a,d]cyclohepten-5-one 2222-33-5 C15H10O
VC0194787 2-[(6-Methoxy-1H-benzimidazol-2-yl)sulfinylmethyl]-3,5-dimethyl-1H-pyridin-4-one 301669-82-9 C16H17N3O3S
VC0194853 Hexoprenaline 3215-70-1 C22H32N2O6
VC0194850 Hexoprenaline Sulphate 32266-10-7 C22H34N2O10S
VC0194785 Emodin-1-Beta-D-Glucoside 38840-23-2 C21H20O10
VC0194771 Cyproheptadine Hydrochloride Sesquihydrate 41354-29-4 C21H22NCl•1.5H2O
VC0194667 Acetamide, N-(2,6-dimethylphenyl)-2-(ethylmethylamino)-, monohydrochloride (9CI) 50295-20-0 C13H21ClN2O
VC0194770 Cyproheptadine Impurity 1 54191-04-7 C21H21NO
VC0194765 Cimetidine Sulfoxide 54237-72-8 C10H16N6OS
VC0194777 Sodium;1,4-bis(2-ethylhexoxy)-1,4-dioxobutane-2-sulfonic acid 577-11-7 C20H38NaO7S+
VC0194793 OMeprazole sulphide;EsoMeprazole related substance C 73590-85-9 C17H19N3O2S
VC0194844 Famotidine Impurity C HCl 76824-17-4 C8H14N6O3S3 HCl
VC0194792 OMeprazole sulfone;EsoMeprazole related substance D;H168/66 88546-55-8 C17H19N3O4S
VC0194845 Famotidine Impurity B 89268-62-2 C16H23N11O2S5
VC0194764 4-(Acetylamino)-5-bromo-N-[2-(diethylamino)ethyl]-2-methoxybenzamide 94135-22-5 C16H24BrN3O3